(4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid

• IUPAC Name: 2-(4-fluoro-3-methylphenyl)-2-(4-methyl-1,4-diazepan-1-yl)acetic acid
• InChI: InChI=1S/C15H21FN2O2/c1-11-10-12(4-5-13(11)16)14(15(19)20)18-7-3-6-17(2)8-9-18/h4-5,10,14H,3,6-9H2,1-2H3,(H,19,20)
• InChI Key: CLSKGBUCXHRJBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C(=O)O)N2CCCN(CC2)C)F
• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol

Description

(4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid, also known as FMDA, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. FMDA is a derivative of diazepam, a well-known benzodiazepine, and has been shown to possess unique properties that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid is not fully understood, but it is believed to act on the gamma-aminobutyric acid (GABA) receptor system, similar to other benzodiazepines. (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid binds to specific sites on the GABA receptor, enhancing the activity of GABA, which is an inhibitory neurotransmitter. This leads to a decrease in neuronal excitability, resulting in anxiolytic and sedative effects.
Biochemical and Physiological Effects
(4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has been shown to have similar biochemical and physiological effects as other benzodiazepines, such as diazepam. It has been shown to increase the activity of GABA, leading to a decrease in neuronal excitability and anxiolytic and sedative effects. (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has also been shown to have muscle relaxant properties, similar to other benzodiazepines.

Advantages and Limitations for Lab Experiments

(4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has several advantages for lab experiments, such as its ease of synthesis and purification, and its potential as a starting material for the synthesis of other novel compounds. However, (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid also has limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid, including:
1. Further studies to fully understand the mechanism of action of (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid and its potential therapeutic applications.
2. Synthesis of novel (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid derivatives with improved pharmacological properties.
3. Investigation of the potential use of (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid as a therapeutic agent for various conditions, such as anxiety disorders and insomnia.
4. Studies to determine the potential toxicity of (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid and its derivatives.
5. Exploration of the potential use of (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid in combination with other therapeutic agents for synergistic effects.
In conclusion, (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid is a novel compound that has potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its ease of synthesis and purification, along with its unique properties, make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid involves the reaction of 4-fluoro-3-methylbenzoic acid with 4-methyl-1,4-diazepan-1-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified through various methods, such as column chromatography, to obtain pure (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid.

Scientific Research Applications

(4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has been shown to possess anxiolytic and sedative properties, similar to diazepam, but with a reduced risk of dependence and tolerance. In pharmacology, (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has been studied for its potential as a therapeutic agent for various conditions, such as anxiety disorders and insomnia. In medicinal chemistry, (4-fluoro-3-methylphenyl)(4-methyl-1,4-diazepan-1-yl)acetic acid has been used as a starting material for the synthesis of other novel compounds with potential therapeutic applications.